[2,5-Dioxo-1-(3,4,5-trimethoxyphenyl)imidazolidin-4-yl]acetic acid
CAS No.: 1910797-59-9
Cat. No.: VC2889994
Molecular Formula: C14H16N2O7
Molecular Weight: 324.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1910797-59-9 |
|---|---|
| Molecular Formula | C14H16N2O7 |
| Molecular Weight | 324.29 g/mol |
| IUPAC Name | 2-[2,5-dioxo-1-(3,4,5-trimethoxyphenyl)imidazolidin-4-yl]acetic acid |
| Standard InChI | InChI=1S/C14H16N2O7/c1-21-9-4-7(5-10(22-2)12(9)23-3)16-13(19)8(6-11(17)18)15-14(16)20/h4-5,8H,6H2,1-3H3,(H,15,20)(H,17,18) |
| Standard InChI Key | YZMSNPBUDUTMEP-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1OC)OC)N2C(=O)C(NC2=O)CC(=O)O |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)N2C(=O)C(NC2=O)CC(=O)O |
Introduction
[2,5-Dioxo-1-(3,4,5-trimethoxyphenyl)imidazolidin-4-yl]acetic acid is a synthetic organic compound used primarily for research purposes. It is not intended for use in pharmaceuticals, food, cosmetics, or consumer products . This article will delve into its chemical properties, synthesis, and potential applications based on available literature.
Physical and Chemical Characteristics
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Molecular Weight: Not specified in the search results.
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Solubility and Stability: Generally, compounds of this nature are stable at room temperature and may require specific solvents for dissolution.
Synthesis and Preparation
The synthesis of [2,5-Dioxo-1-(3,4,5-trimethoxyphenyl)imidazolidin-4-yl]acetic acid involves the formation of an imidazolidine ring with a trimethoxyphenyl substituent, followed by the introduction of an acetic acid moiety. Specific synthesis protocols are not detailed in the available literature but would likely involve standard organic chemistry techniques such as condensation reactions.
Applications and Research Use
This compound is used exclusively for research purposes and is not approved for use in any consumer products. Its potential applications could include studies in organic chemistry, medicinal chemistry, or as an intermediate in the synthesis of more complex molecules.
Safety and Handling
Given its research-only status, handling and safety precautions should follow standard laboratory protocols for organic compounds. It should be stored at room temperature and handled with appropriate protective equipment to avoid exposure.
Comparison with Similar Compounds
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